Cas no 2319836-41-2 (1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one)

• Product Name: 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one
• CAS No: 2319836-41-2
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 5339589
• Update Time: 2025-10-19

1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-((3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)sulfonyl)phenyl)ethan-1-one
• 1-[4-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]sulfonylphenyl]ethanone
• 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one

• Inchi： 1S/C14H16N4O3S/c1-11(19)13-2-4-14(5-3-13)22(20,21)18-7-12(8-18)6-17-10-15-9-16-17/h2-5,9-10,12H,6-8H2,1H3
• InChI Key： OOCQYIXZEOYEHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(N1CC(CN2C=NC=N2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 505
• XLogP3: 0.5
• Topological Polar Surface Area: 93.5

Additional information on 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one

Comprehensive Overview of 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one (CAS No. 2319836-41-2)

In the realm of pharmaceutical and agrochemical research, the compound 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one (CAS No. 2319836-41-2) has garnered significant attention due to its unique structural features and potential applications. This molecule, characterized by its triazole and azetidine moieties, represents a promising scaffold for drug discovery and development. Researchers are particularly interested in its sulfonyl linkage, which often enhances bioavailability and target specificity, making it a focal point in modern medicinal chemistry.

The 1,2,4-triazole ring in this compound is a well-known pharmacophore, frequently employed in the design of antifungal, antiviral, and anti-inflammatory agents. Its presence in 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one suggests potential bioactivity against a range of pathogens. Recent studies highlight the growing demand for triazole-based compounds in addressing antibiotic resistance, a critical global health concern. This aligns with current trends where users frequently search for "new antimicrobial agents" or "triazole derivatives in drug design."

Another noteworthy aspect of this compound is its azetidine ring, a four-membered nitrogen heterocycle. Azetidines are increasingly explored in drug development due to their conformational rigidity, which can improve binding affinity to biological targets. The incorporation of an azetidine scaffold in CAS No. 2319836-41-2 may contribute to enhanced metabolic stability, a key factor in optimizing pharmacokinetic profiles. This is particularly relevant given the rising interest in "small molecule therapeutics" and "sustainable drug design" among researchers and industry professionals.

The sulfonyl group in 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one further diversifies its potential applications. Sulfonyl-containing compounds are widely used in the development of enzyme inhibitors, particularly those targeting proteases and kinases. This has led to increased searches for "sulfonamide derivatives in cancer therapy" and "kinase inhibitor design," reflecting the compound's relevance in cutting-edge research. Additionally, the phenylethanone moiety may offer opportunities for structural modifications, enabling the creation of analogs with tailored properties.

From a synthetic chemistry perspective, the preparation of CAS No. 2319836-41-2 involves multi-step organic transformations, including N-alkylation, sulfonylation, and heterocycle formation. These methods are frequently discussed in academic forums, with queries such as "efficient sulfonylation techniques" or "azetidine synthesis challenges" being common among chemists. The compound's structural complexity also makes it an excellent case study for advanced organic synthesis courses, further boosting its visibility in educational contexts.

In the agrochemical sector, 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one could find applications as a potential fungicide or plant growth regulator. The triazole ring's known fungicidal activity, combined with the compound's overall stability, makes it a candidate for further investigation. This is timely, given the increasing global focus on "sustainable agriculture" and "next-generation crop protection," topics that dominate industry discussions and search trends.

As research into CAS No. 2319836-41-2 progresses, its physicochemical properties—such as solubility, logP, and pKa—will be crucial in determining its suitability for various applications. Computational chemistry and molecular modeling approaches are likely to play a significant role in optimizing this compound, aligning with the growing interest in "AI-assisted drug discovery" and "in silico compound screening." These methodologies not only accelerate research but also reduce the need for extensive laboratory testing, addressing the demand for "green chemistry" solutions.

In conclusion, 1-4-({3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}sulfonyl)phenylethan-1-one (CAS No. 2319836-41-2) represents a versatile and scientifically intriguing molecule with broad potential across multiple disciplines. Its unique combination of triazole, azetidine, and sulfonyl functionalities positions it as a valuable subject for ongoing research, particularly in areas addressing pressing global challenges such as antimicrobial resistance and sustainable agriculture. As the scientific community continues to explore its properties and applications, this compound is poised to remain a topic of significant interest and innovation.